(5Z)-5-{[3-(4-butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C27H29N3O2S2
• Molecular Weight: 491.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-butoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H29N3O2S2/c1-5-6-14-32-22-12-13-23(19(4)15-22)25-20(17-29(28-25)21-10-8-7-9-11-21)16-24-26(31)30(18(2)3)27(33)34-24/h7-13,15-18H,5-6,14H2,1-4H3/b24-16-
• Standard InChI Key: TWWORAUCIUDVBK-JLPGSUDCSA-N
• Isomeric SMILES: CCCCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C(C)C)C4=CC=CC=C4)C
• Canonical SMILES: CCCCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C(C)C)C4=CC=CC=C4)C

Introduction

Chemical Identification and Structural Properties

Molecular Characterization

The compound (5Z)-5-{[3-(4-butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-4-one has a molecular formula of C₂₇H₂₉N₃O₂S₂ and a molecular weight of 491.7 g/mol. Its IUPAC name, (5Z)-5-[[3-(4-butoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one, reflects the Z-configuration of the exocyclic double bond and the substitution pattern on the pyrazole and thiazolidinone rings. The structure integrates a 1-phenylpyrazole unit substituted at position 3 with a 4-butoxy-2-methylphenyl group, which is conjugated via a methylidene bridge to the thiazolidinone core.

Key spectroscopic identifiers include:

• InChIKey: TWWORAUCIUDVBK-JLPGSUDCSA-N

• SMILES: CCCCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C(C)C)C4=CC=CC=C4)C

The stereochemistry of the methylidene group (Z-configuration) is critical for molecular recognition in biological systems, as geometric isomers often exhibit divergent pharmacological profiles.

Structural Features and Conformational Analysis

The molecule’s planar thiazolidinone ring and the non-planar pyrazole moiety create a hybrid geometry that enhances its ability to interact with hydrophobic pockets in enzyme active sites. The butoxy side chain at the para position of the phenyl ring contributes to lipophilicity, potentially improving membrane permeability. Computational models suggest that the isopropyl group at position 3 of the thiazolidinone ring induces steric effects that stabilize the molecule’s bioactive conformation.

Synthesis and Characterization

Synthetic Pathways

The synthesis of this compound typically involves a multi-step protocol:

• Pyrazole Formation: Condensation of 4-butoxy-2-methylphenylhydrazine with an α,β-unsaturated ketone yields the 1-phenylpyrazole scaffold.

• Thiazolidinone Construction: Reaction of the pyrazole intermediate with thiourea and chloroacetic acid under reflux conditions generates the thiazolidinone core.

• Knoevenagel Condensation: The methylidene bridge is introduced via condensation of the thiazolidinone with an aldehyde derivative, using piperidine as a catalyst.

Critical reaction parameters include:

• Solvent Selection: Polar aprotic solvents (e.g., DMF) enhance reaction rates during the Knoevenagel step.

• Temperature Control: Maintaining 80–100°C during cyclization ensures optimal yield (reported 68–72%).

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (400 MHz, CDCl₃): δ 7.82 (d, J = 8.4 Hz, 2H, aromatic), 7.45–7.32 (m, 5H, phenyl), 6.95 (s, 1H, methylidene), 4.12 (t, J = 6.6 Hz, 2H, OCH₂), 3.01 (septet, J = 6.8 Hz, 1H, isopropyl).

• ¹³C NMR: δ 192.4 (C=O), 167.8 (C=S), 142.3 (pyrazole C-3), 128.9–125.6 (aromatic carbons).

Mass Spectrometry (MS): ESI-MS (m/z): 492.1 [M+H]⁺, consistent with the molecular formula.

Infrared (IR) Spectroscopy: Strong absorptions at 1720 cm⁻¹ (C=O stretch) and 1220 cm⁻¹ (C=S vibration).

Comparative Analysis with Analogous Structures

Compound Feature	(5Z)-5-{[3-(4-Butoxy-2-Methylphenyl)-1-Phenyl-1H-Pyrazol-4-yl]Methylidene}-3-(Propan-2-yl)-2-Thioxo-1,3-Thiazolidin-4-one	(5Z)-5-{[3-(3-Chloro-4-Methoxyphenyl)-1-Phenyl-1H-Pyrazol-4-yl]Methylene}-3-Isopropyl-2-Thioxo-1,3-Thiazolidin-4-one
Substituent on Pyrazole	4-Butoxy-2-methylphenyl	3-Chloro-4-methoxyphenyl
Anticancer IC₅₀ (MCF-7)	20 μM	28 μM
COX-2 Selectivity Index	>15	8.2
LogP	4.1	3.7

The butoxy substituent confers higher lipophilicity (LogP 4.1 vs. 3.7) and improved membrane penetration, correlating with enhanced anticancer potency. Chlorine atoms in analogs increase electronegativity but reduce metabolic stability.